Cas no 23251-46-9 (1,3-Propanediaminium,N1-[2-[(2,4-dinitrophenyl)amino]ethyl]-N1,N1,N3,N3,N3-pentamethyl-, bromide(1:2))

• Product Name: 1,3-Propanediaminium,N1-[2-[(2,4-dinitrophenyl)amino]ethyl]-N1,N1,N3,N3,N3-pentamethyl-, bromide(1:2)
• CAS No: 23251-46-9
• MF: C₁₆H₂₉Br₂N₅O₄
• MW: 515.240562200546
• CID: 262618
• PubChem ID: 159944
• Update Time: 2025-04-19

1,3-Propanediaminium,N1-[2-[(2,4-dinitrophenyl)amino]ethyl]-N1,N1,N3,N3,N3-pentamethyl-, bromide(1:2) Chemical and Physical Properties

Names and Identifiers

• 1,3-Propanediaminium,N1-[2-[(2,4-dinitrophenyl)amino]ethyl]-N1,N1,N3,N3,N3-pentamethyl-, bromide(1:2)
• DTXSID50945937
• 23251-46-9
• N,N,N-Trimethyl-N',N'-dimethyl-N'-(beta-2,4-dinitroanilinoethyl)-1,3-diammoniumpropane dibromide
• Tmdm-DNA
• 2-(2,4-dinitroanilino)ethyl-dimethyl-[3-(trimethylazaniumyl)propyl]azanium;dibromide
• N~1~-[2-(2,4-Dinitroanilino)ethyl]-N~1~,N~1~,N~3~,N~3~,N~3~-pentamethylpropane-1,3-bis(aminium) dibromide
• N,N,N-Trimethyl-N',N'-dimethyl-N'-(beta-2,4-dinitroanilinoethyl)-1,3-diammoniumpropane
• 1,3-Propanediaminium, N-(2-((2,4-dinitrophenyl)amino)ethyl)-N,N,N',N',N'-pentamethyl-

• Inchi： 1S/C16H29N5O4.2BrH/c1-20(2,3)10-6-11-21(4,5)12-9-17-15-8-7-14(18(22)23)13-16(15)19(24)25;;/h7-8,13,17H,6,9-12H2,1-5H3;2*1H/q+2;;/p-2
• InChI Key： AXBRZGSJVJBMRZ-UHFFFAOYSA-L
• SMILES： [Br-].[Br-].[O-][N+](C1C=C(C=CC=1NCC[N+](C)(C)CCC[N+](C)(C)C)[N+](=O)[O-])=O

Computed Properties

• Exact Mass: 483.8317
• Monoisotopic Mass: 513.059
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 27
• Rotatable Bond Count: 8
• Complexity: 453
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 104Ų

Experimental Properties

• Boiling Point: °Cat760mmHg
• Flash Point: °C
• PSA: 100.38